Cas no 50437-61-1 (Methyl 4-(4-methylphenyl)sulfanyl-3-nitrobenzenecarboxylate)

• Product Name: Methyl 4-(4-methylphenyl)sulfanyl-3-nitrobenzenecarboxylate
• CAS No: 50437-61-1
• MF: C₁₅H₁₃NO₄S
• MW: 303.33302283287
• CID: 3028822
• PubChem ID: 2767716
• Update Time: 2025-05-24

Methyl 4-(4-methylphenyl)sulfanyl-3-nitrobenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 4-[(4-METHYLPHENYL)SULFANYL]-3-NITROBENZENECARBOXYLATE
• 50437-61-1
• methyl4-[(4-methylphenyl)sulfanyl]-3-nitrobenzoate
• methyl 4-(4-methylphenyl)sulfanyl-3-nitrobenzoate
• 11N-654S
• EU-0029983
• methyl 4-[(4-methylphenyl)sulfanyl]-3-nitrobenzoate
• AKOS001585825
• Methyl 4-(4-methylphenyl)sulfanyl-3-nitrobenzenecarboxylate

• Inchi： 1S/C15H13NO4S/c1-10-3-6-12(7-4-10)21-14-8-5-11(15(17)20-2)9-13(14)16(18)19/h3-9H,1-2H3
• InChI Key： ARNLUTFWHBZERP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)C1C=CC(C(=O)OC)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 303.05652907Da
• Monoisotopic Mass: 303.05652907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.3±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 445.4±40.0 °C at 760 mmHg
• Flash Point: 223.1±27.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Methyl 4-(4-methylphenyl)sulfanyl-3-nitrobenzenecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 4-(4-methylphenyl)sulfanyl-3-nitrobenzenecarboxylate

Methyl 4-(4-methylphenyl)sulfanyl-3-nitrobenzenecarboxylate (CAS No. 50437-61-1): A Comprehensive Overview

Methyl 4-(4-methylphenyl)sulfanyl-3-nitrobenzenecarboxylate, with the chemical formula C₁₄H₁₃NO₅S, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 50437-61-1, has garnered attention due to its structural complexity and potential applications in the development of novel therapeutic agents. The presence of both nitro and sulfanyl functional groups in its molecular structure imparts unique reactivity and biological properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

The Methyl 4-(4-methylphenyl)sulfanyl-3-nitrobenzenecarboxylate molecule exhibits a distinct aromatic system characterized by a nitro group at the 3-position and a sulfanyl group at the 4-position of a benzene ring substituted with a methyl group at the 4-methylphenyl moiety. This arrangement contributes to its electronic properties and potential interactions with biological targets. The nitro group, known for its electron-withdrawing nature, can influence the reactivity of adjacent functional groups, while the sulfanyl group introduces polarity and potential hydrogen bonding capabilities.

In recent years, there has been growing interest in nitroaromatic compounds due to their diverse pharmacological activities. The nitro group in Methyl 4-(4-methylphenyl)sulfanyl-3-nitrobenzenecarboxylate has been explored for its potential in antimicrobial, anti-inflammatory, and anticancer applications. Studies have demonstrated that nitroaromatics can undergo bioactivation via reduction to form reactive intermediates that participate in redox-sensitive biological pathways. This bioactivation process is highly dependent on the structural environment surrounding the nitro group, which can modulate its reactivity and therapeutic efficacy.

The sulfanyl group in this compound also plays a crucial role in its biological behavior. Sulfanyl-containing compounds are known to exhibit various pharmacological effects, including antioxidant, anti-inflammatory, and analgesic properties. The presence of this group can enhance the solubility of the molecule in polar environments, facilitating better absorption and distribution within biological systems. Additionally, sulfanyl groups can participate in metal chelation interactions, which may be relevant for developing compounds targeting metal-dependent enzymes or pathways.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of complex molecules like Methyl 4-(4-methylphenyl)sulfanyl-3-nitrobenzenecarboxylate. Molecular docking studies have been employed to evaluate potential interactions with target proteins, providing insights into possible mechanisms of action. These studies suggest that the compound may interact with enzymes involved in inflammatory pathways or DNA repair mechanisms, potentially leading to therapeutic benefits.

The synthesis of Methyl 4-(4-methylphenyl)sulfanyl-3-nitrobenzenecarboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nitration of the benzene ring followed by sulfanylation at the desired position. The introduction of the methyl group at the 4-position of the phenyl ring enhances stability and influences electronic distribution, making it a critical aspect of structural design.

In conclusion, Methyl 4-(4-methylphenyl)sulfanyl-3-nitrobenzenecarboxylate (CAS No. 50437-61-1) represents a promising scaffold for pharmaceutical development. Its unique structural features, including the presence of both nitro and sulfanyl functional groups, offer diverse opportunities for further exploration in medicinal chemistry. Ongoing research aims to elucidate its biological activities and develop novel derivatives with enhanced therapeutic profiles. As our understanding of molecular interactions continues to evolve, compounds like Methyl 4-(4-methylphenyl)sulfanyl-3-nitrobenzenecarboxylate are likely to play a significant role in addressing unmet medical needs.